2,5-dichloro-N-[2-(dimethylamino)ethyl]benzamide

• CAS RN: 5703-80-0
• Molecular Formula: C11H14Cl2N2O
• Molecular Weight: 261.14 g/mol
• IUPAC Name: 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzamide
• InChI: InChI=1S/C11H14Cl2N2O/c1-15(2)6-5-14-11(16)9-7-8(12)3-4-10(9)13/h3-4,7H,5-6H2,1-2H3,(H,14,16)
• InChI Key: DZAKIXXWOLUTCW-UHFFFAOYSA-N
• SMILES: CN(C)CCNC(=O)C1=C(C=CC(=C1)Cl)Cl

Description

2,5-dichloro-N-[2-(dimethylamino)ethyl]benzamide is a chemical compound that has been widely used in scientific research. This compound is also known as BAPTA-AM, and it is a cell-permeable chelator that is used to sequester intracellular calcium. BAPTA-AM has been used in a variety of research studies to investigate the role of calcium in cellular processes, including cell signaling, apoptosis, and neurotransmitter release.

Mechanism Of Action

BAPTA-AM works by binding to calcium ions and sequestering them within the cell. This prevents calcium from binding to specific proteins and altering their function. BAPTA-AM is a cell-permeable chelator, which means that it can enter cells and bind to intracellular calcium.

Biochemical And Physiological Effects

The sequestration of intracellular calcium by BAPTA-AM has a number of biochemical and physiological effects. One of the major effects is the inhibition of calcium-dependent processes, such as cell signaling and neurotransmitter release. BAPTA-AM has also been shown to induce apoptosis in certain cell types.

Advantages And Limitations For Lab Experiments

One of the major advantages of using BAPTA-AM in lab experiments is its ability to sequester intracellular calcium without affecting other cellular processes. This allows researchers to investigate the specific effects of altered calcium levels on cellular processes. However, one of the major limitations of using BAPTA-AM is its potential toxicity. BAPTA-AM can induce apoptosis in certain cell types, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving BAPTA-AM. One area of interest is the role of calcium signaling in neurological disorders, such as Alzheimer's disease and Parkinson's disease. BAPTA-AM could be used to investigate the effects of altered calcium levels on neuronal function in these disorders. Another area of interest is the development of new chelators that are more specific and less toxic than BAPTA-AM. These new chelators could be used to investigate the role of calcium in cellular processes with greater precision.

Synthesis Methods

The synthesis of BAPTA-AM involves several steps. First, 2,5-dichlorobenzoyl chloride is reacted with 2-(dimethylamino)ethylamine to form the intermediate product, 2,5-dichloro-N-[2-(dimethylamino)ethyl]benzamide. This intermediate is then reacted with acetoxymethyl ester to form the final product, BAPTA-AM.

Scientific Research Applications

BAPTA-AM has been widely used in scientific research to investigate the role of calcium in cellular processes. One of the major applications of BAPTA-AM is in the study of calcium signaling. Calcium signaling is a complex process that involves the release of calcium ions from intracellular stores and their subsequent binding to specific proteins. BAPTA-AM is used to sequester intracellular calcium, which allows researchers to investigate the effects of altered calcium levels on cellular processes.